Cas no 28293-43-8 (4-(butan-2-yl)benzaldehyde)

• Product Name: 4-(butan-2-yl)benzaldehyde
• CAS No: 28293-43-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1434100
• PubChem ID: 22044178
• Update Time: 2025-04-20

4-(butan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-methylpropyl)-
• 4-(butan-2-yl)benzaldehyde
• SCHEMBL1532117
• IWOPTUDRCTVKBD-UHFFFAOYSA-N
• 4-(1-Methylpropyl)benzaldehyde
• 28293-43-8
• G50092
• 4-butan-2-ylbenzaldehyde
• EN300-1252129
• Z385369904
• CS-0225913
• AKOS009331738

• Inchi： 1S/C11H14O/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： IWOPTUDRCTVKBD-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids